Cas no 63608-35-5 (4-((4-Fluorophenoxy)methyl)piperidine)
4-((4-Fluorophenoxy)methyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-fluorophenoxymethyl)piperidine
- 4-[(4-FLUOROPHENOXY)METHYL]PIPERIDINE
- F21160
- 4-fluorophenyl 4-piperidinylmethyl ether
- RERPCSOKGBHYNQ-UHFFFAOYSA-N
- STL068198
- SCHEMBL1475391
- 63608-35-5
- 4-(p-fluorophenoxymethyl)piperidine
- AKOS000182103
- AN-329/43450230
- 4-((4-fluorophenoxy)methyl)piperidine
- 4-((4-Fluorophenoxy)methyl)piperidine
-
- Inchi: 1S/C12H16FNO/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
- InChI Key: RERPCSOKGBHYNQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OCC1CCNCC1
Computed Properties
- Exact Mass: 209.121592296Da
- Monoisotopic Mass: 209.121592296Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 21.3Ų
4-((4-Fluorophenoxy)methyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739644-1g |
4-((4-Fluorophenoxy)methyl)piperidine |
63608-35-5 | 98% | 1g |
¥8682.00 | 2024-05-05 |
4-((4-Fluorophenoxy)methyl)piperidine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-((4-Fluorophenoxy)methyl)piperidine
Introduction to 4-((4-Fluorophenoxy)methyl)piperidine (CAS No. 63608-35-5)
4-((4-Fluorophenoxy)methyl)piperidine, identified by its CAS number 63608-35-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-documented for its versatile applications in medicinal chemistry. The presence of a 4-fluorophenoxy moiety in its molecular structure enhances its pharmacological potential, making it a subject of extensive research and development.
The chemical structure of 4-((4-Fluorophenoxy)methyl)piperidine consists of a piperidine ring substituted with a 4-fluorophenoxymethyl group. This configuration imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The fluorine atom in the phenoxy group contributes to the compound's lipophilicity and metabolic stability, attributes that are highly valued in drug design.
In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives, particularly those incorporating fluorinated aromatic rings. The compound 4-((4-Fluorophenoxy)methyl)piperidine has been extensively studied for its potential applications in the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders.
One of the most compelling aspects of 4-((4-Fluorophenoxy)methyl)piperidine is its role as a key intermediate in synthesizing more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel molecules with enhanced efficacy and reduced side effects. For instance, studies have shown that derivatives of this compound exhibit promising activity against various neurological conditions, including depression and anxiety disorders.
The synthesis of 4-((4-Fluorophenoxy)methyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-fluorophenoxymethyl group into the piperidine core is a critical step that demands expertise in fluorinated chemistry. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.
Recent advancements in computational chemistry have further facilitated the study of 4-((4-Fluorophenoxy)methyl)piperidine. Molecular modeling techniques have been used to predict the binding interactions between this compound and its target proteins. These insights have guided the design of more potent and selective drug candidates, thereby accelerating the drug discovery process.
The pharmacokinetic profile of 4-((4-Fluorophenoxy)methyl)piperidine is another area of active investigation. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and moderate metabolic clearance make it an ideal candidate for oral administration, which is a preferred route for many therapeutic agents.
In conclusion, 4-((4-Fluorophenoxy)methyl)piperidine (CAS No. 63608-35-5) is a versatile and promising compound with significant implications in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.
63608-35-5 (4-((4-Fluorophenoxy)methyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)